Cas no 84352-75-0 (5-(trifluoromethyl)-1,3,4-thiadiazol-2-ol)

5-(Trifluoromethyl)-1,3,4-thiadiazol-2-ol is a heterocyclic compound featuring a thiadiazole core substituted with a trifluoromethyl group and a hydroxyl moiety. This structure imparts unique physicochemical properties, including enhanced stability and reactivity, making it valuable in pharmaceutical and agrochemical applications. The trifluoromethyl group contributes to increased lipophilicity and metabolic resistance, while the thiadiazole ring offers versatility as a scaffold for further functionalization. Its applications include use as an intermediate in the synthesis of bioactive molecules, particularly in the development of herbicides, fungicides, and pharmaceuticals. The compound's well-defined reactivity profile and compatibility with diverse synthetic routes underscore its utility in industrial and research settings.
5-(trifluoromethyl)-1,3,4-thiadiazol-2-ol structure
84352-75-0 structure
Product Name:5-(trifluoromethyl)-1,3,4-thiadiazol-2-ol
CAS No:84352-75-0
MF:C3HF3N2OS
MW:170.113049268723
MDL:MFCD28987375
CID:667312
PubChem ID:12816283
Update Time:2025-11-03

5-(trifluoromethyl)-1,3,4-thiadiazol-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Thiadiazol-2(3H)-one, 5-(trifluoromethyl)-
    • 5-(trifluoromethyl)-3H-1,3,4-thiadiazol-2-one
    • Thiadone (Flufenacet metabolite)
    • 5-(trifluoromethyl)-1,3,4-thiadiazol-2-ol
    • 5-(Trifluoromethyl)-1,3,4-thiadiazol-2(3H)-one (ACI)
    • Thiadone
    • 5-(Trifluoromethyl)-1,3,4-thiadiazol-2(3H)-one
    • SCHEMBL5077077
    • UNII-55MT39460B
    • NS00006718
    • EN300-3171668
    • Z2235620411
    • DTXCID50461425
    • DTXSID40510618
    • 55MT39460B
    • CS-0100776
    • M9, Flufenacet thiadone (AE 1258593)
    • Y10781
    • AKOS026674233
    • 5-(Trifluoromethyl)-1,3,4-thiadiazol-2(3H)-one;
    • Q27261320
    • MFCD28987375
    • 84352-75-0
    • JFZSAWUKZISBJM-UHFFFAOYSA-N
    • 5-trifluoromethyl-1 ,3,4-thiadiazol-2(3 h)-one
    • SCHEMBL11089203
    • MDL: MFCD28987375
    • Inchi: 1S/C3HF3N2OS/c4-3(5,6)1-7-8-2(9)10-1/h(H,8,9)
    • InChI Key: JFZSAWUKZISBJM-UHFFFAOYSA-N
    • SMILES: O=C1NN=C(C(F)(F)F)S1

Computed Properties

  • Exact Mass: 169.97616832g/mol
  • Monoisotopic Mass: 169.97616832g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 66.8Ų

5-(trifluoromethyl)-1,3,4-thiadiazol-2-ol Security Information

  • Storage Condition:(BD328589)

5-(trifluoromethyl)-1,3,4-thiadiazol-2-ol Pricemore >>

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5-(trifluoromethyl)-1,3,4-thiadiazol-2-ol Production Method

Production Method 1

Reaction Conditions
Reference
Product class 12: 1,3,4-thiadiazoles
Collier, S. J., Science of Synthesis, 2004, 13, 349-414

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane
Reference
Synthesis of heterocycles. Part V. 1,3,4-Thiadiazol-2(3H)-ones
Kristinsson, Haukur; et al, Helvetica Chimica Acta, 1982, 65(8), 2606-21

Production Method 3

Reaction Conditions
1.1 Solvents: Chloroform
2.1 Reagents: Sulfuric acid
3.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane
Reference
Synthesis of heterocycles. Part V. 1,3,4-Thiadiazol-2(3H)-ones
Kristinsson, Haukur; et al, Helvetica Chimica Acta, 1982, 65(8), 2606-21

Production Method 4

Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Sodium nitrate ,  Hydrochloric acid Solvents: Water
Reference
Synthesis and crystal structure studies of 5-(trifluoromethyl)-1,3,4-thiadiazol-2(3H)-one at 180 K
Geetha, Doreswamy; et al, Acta Crystallographica, 2023, 79(6), 557-561

Production Method 5

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: 1,4-Dioxane
2.1 Reagents: Sodium hydroxide ,  Sodium nitrate ,  Hydrochloric acid Solvents: Water
Reference
Synthesis and crystal structure studies of 5-(trifluoromethyl)-1,3,4-thiadiazol-2(3H)-one at 180 K
Geetha, Doreswamy; et al, Acta Crystallographica, 2023, 79(6), 557-561

Production Method 6

Reaction Conditions
1.1 Reagents: Sulfuric acid
2.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane
Reference
Synthesis of heterocycles. Part V. 1,3,4-Thiadiazol-2(3H)-ones
Kristinsson, Haukur; et al, Helvetica Chimica Acta, 1982, 65(8), 2606-21

5-(trifluoromethyl)-1,3,4-thiadiazol-2-ol Raw materials

5-(trifluoromethyl)-1,3,4-thiadiazol-2-ol Preparation Products

5-(trifluoromethyl)-1,3,4-thiadiazol-2-ol Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:84352-75-0)5-(Trifluoromethyl)-1,3,4-thiadiazol-2(3H)-one
Order Number:LE17707
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:16
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Additional information on 5-(trifluoromethyl)-1,3,4-thiadiazol-2-ol

Introduction to 5-(trifluoromethyl)-1,3,4-thiadiazol-2-ol (CAS No. 84352-75-0)

5-(trifluoromethyl)-1,3,4-thiadiazol-2-ol, identified by the chemical abstracts service number 84352-75-0, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical and agrochemical research. This compound belongs to the thiadiazole class, a structural motif renowned for its diverse biological activities and synthetic utility. The presence of a trifluoromethyl group in its molecular structure imparts unique electronic and steric properties, making it a valuable scaffold for developing novel bioactive molecules.

The chemical structure of 5-(trifluoromethyl)-1,3,4-thiadiazol-2-ol consists of a five-membered ring containing sulfur and nitrogen atoms, with the trifluoromethyl substituent attached to the second carbon atom of the ring and a hydroxyl group at the 2-position. This configuration contributes to its remarkable reactivity and potential for further functionalization. The trifluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity in drug candidates, which has spurred extensive interest in its incorporation into pharmacophores.

In recent years, there has been a surge in research focused on thiadiazole derivatives due to their demonstrated efficacy across various therapeutic domains. Studies have highlighted the antimicrobial, anti-inflammatory, and anticancer properties of compounds within this class. The hydroxyl functionality in 5-(trifluoromethyl)-1,3,4-thiadiazol-2-ol provides a versatile handle for further derivatization, enabling chemists to explore new analogs with tailored biological profiles. This adaptability has made it a cornerstone in medicinal chemistry campaigns aimed at identifying next-generation therapeutic agents.

One of the most compelling aspects of 5-(trifluoromethyl)-1,3,4-thiadiazol-2-ol is its role as a key intermediate in the synthesis of more complex molecules. Researchers have leveraged its structural framework to develop inhibitors targeting enzymes involved in critical biological pathways. For instance, derivatives of this compound have shown promise in inhibiting kinases and proteases that are aberrantly expressed in cancerous cells. The trifluoromethyl group plays a pivotal role here by modulating the electronic properties of the molecule, thereby enhancing its interaction with biological targets.

The pharmacological potential of 5-(trifluoromethyl)-1,3,4-thiadiazol-2-ol has been further explored through computational modeling and high-throughput screening initiatives. These efforts have uncovered novel scaffolds with enhanced potency and selectivity. Notably, recent studies have demonstrated its utility in designing small-molecule probes for studying protein-protein interactions relevant to neurodegenerative diseases. The ability to fine-tune its pharmacokinetic properties through structural modifications has positioned this compound as a valuable asset in drug discovery pipelines.

From an agrochemical perspective, 5-(trifluoromethyl)-1,3,4-thiadiazol-2-ol derivatives have been investigated for their herbicidal and fungicidal activities. The incorporation of the trifluoromethyl group into agrochemical formulations has been shown to improve their efficacy against resistant strains of pests and pathogens. This underscores the broad applicability of this compound beyond human therapeutics. Its versatility makes it an attractive candidate for developing sustainable agricultural solutions that meet global food security demands.

The synthesis of 5-(trifluoromethyl)-1,3,4-thiadiazol-2-ol involves multi-step organic transformations that highlight modern synthetic methodologies. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the thiadiazole core efficiently. Additionally, fluorination strategies play a crucial role in introducing the trifluoromethyl group with high regioselectivity. These synthetic advances not only facilitate access to this compound but also pave the way for exploring related scaffolds with similar bioactivities.

As research progresses, the integration of machine learning and artificial intelligence into drug discovery is transforming how compounds like 5-(trifluoromethyl)-1,3,4-thiadiazol-2-ol are being developed. Predictive models are now capable of identifying promising derivatives based on structural features alone, significantly reducing the time required for hit identification. This computational approach aligns well with traditional wet-lab experimentation, creating a synergistic environment for innovation. The future holds exciting possibilities as interdisciplinary collaborations continue to flourish.

The environmental impact of using 5-(trifluoromethyl)-1,3,4-thiadiazol-2-ol as an intermediate must also be considered in modern research practices. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. Solvent-free reactions and catalytic processes are being explored as alternatives to conventional methods. Such initiatives not only enhance sustainability but also align with regulatory pressures favoring environmentally responsible chemistry.

In conclusion,5-(trifluoromethyl)-1,3,4-thiadiazol-2-ol (CAS No. 84352-75-0) represents a fascinating example of how structural modifications can yield compounds with profound biological significance. Its applications span multiple industries from pharmaceuticals to agriculture, underscored by its unique chemical properties and synthetic tractability. As research continues to uncover new therapeutic avenues, this compound will undoubtedly remain at forefront of molecular innovation, driving progress toward addressing global health challenges.

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:84352-75-0)5-(Trifluoromethyl)-1,3,4-thiadiazol-2(3H)-one
LE17707
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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